Cas no 1515375-90-2 (2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid
• CAS No: 1515375-90-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6028660
• PubChem ID: 130603017
• Update Time: 2025-10-28

2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid
• 1H-1,2,3-Triazole-4-acetic acid, α-ethyl-1-methyl-
• EN300-1138630
• 1515375-90-2
• 2-(1-Methyl-1H-1,2,3-triazol-4-yl)butanoicacid

• Inchi： 1S/C7H11N3O2/c1-3-5(7(11)12)6-4-10(2)9-8-6/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： PEFYJGVIHWZWQU-UHFFFAOYSA-N
• SMILES： C(C1N=NN(C)C=1)(CC)C(=O)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 332.3±34.0 °C(Predicted)
• pka: 3.88±0.22(Predicted)

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid

Comprehensive Overview of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 1515375-90-2)

2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 1515375-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of triazole derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular formula, C₇H₁₁N₃O₂, highlights the presence of a 1,2,3-triazole ring, a functional group known for its stability and bioactivity. Researchers are particularly interested in this compound for its potential applications in medicinal chemistry and bioconjugation.

The growing interest in 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid is driven by its role as a building block in the synthesis of more complex molecules. Its carboxylic acid moiety allows for easy derivatization, making it a valuable intermediate in the development of small-molecule drugs and biomaterials. Recent studies have explored its utility in click chemistry, a technique widely used in drug delivery systems and diagnostic probes. This aligns with the current trend of leveraging bioorthogonal chemistry for targeted therapies, a hot topic in modern pharmaceutical research.

From a synthetic perspective, CAS No. 1515375-90-2 is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark reaction in click chemistry. The compound’s 1-methyl-1H-1,2,3-triazole core contributes to its metabolic stability, a critical factor in drug design. This property has led to its exploration in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in cancer therapy. The demand for such innovative compounds is reflected in the increasing number of searches for terms like "triazole-based drug discovery" and "click chemistry applications in medicine."

In addition to its pharmaceutical relevance, 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid has potential applications in agricultural chemistry. Its structural motif is being investigated for the development of herbicides and plant growth regulators, addressing the global need for sustainable agriculture solutions. This aligns with the rising popularity of searches such as "green chemistry in agrochemicals" and "eco-friendly crop protection." The compound’s biodegradability and low toxicity profile make it an attractive candidate for these applications.

Quality control and analytical characterization of CAS No. 1515375-90-2 are essential for its commercial and research use. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and consistency. These methods are frequently searched by professionals seeking "analytical validation of triazole compounds" or "HPLC methods for heterocyclic acids." Such queries underscore the importance of rigorous quality standards in the chemical industry.

Looking ahead, the versatility of 2-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid positions it as a key player in interdisciplinary research. Its applications span from drug development to material science, reflecting the broader trend of convergent innovation in science. As interest grows in personalized medicine and sustainable chemistry, this compound is poised to remain a focal point in both academic and industrial settings. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its unique properties to address contemporary challenges.